1-Ethyl-2,3-dimethylimidazolium hexafluorophosphate

• IUPAC Name: 1-ethyl-2,3-dimethylimidazol-3-ium;hexafluorophosphate
• InChI: InChI=1S/C7H13N2.F6P/c1-4-9-6-5-8(3)7(9)2;1-7(2,3,4,5)6/h5-6H,4H2,1-3H3;/q+1;-1
• InChI Key: XLKYEJKYOZNSDQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C[N+](=C1C)C.F[P-](F)(F)(F)(F)F
• Molecular Formula: C7H13F6N2P
• DSSTOX Substance ID: DTXSID2049264
• Molecular Weight: 270.16 g/mol
• CAS RN: 292140-86-4

Description

1-Ethyl-2,3-dimethylimidazolium hexafluorophosphate is a compound with the molecular formula C7H13F6N2P. It is also known by its CAS number 292140-86-4. The compound is comprised of a 1-ethyl-2,3-dimethylimidazolium cation and a hexafluorophosphate anion.

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, it is generally synthesized like other ionic liquids, through a two-step process involving the alkylation of an imidazole ring followed by anion exchange.

Molecular Structure Analysis

The molecular structure of this compound has been analyzed using X-ray crystallographic and computational analyses. The crystal structure is characterized by layers of cations and anions stacked upon one another in a three-dimensional manner with several non-covalent interactions.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 270.16 g/mol. Other physical and chemical properties such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, and others were not found in the search results.

Scientific Research Applications

Synthesis and Alternative Ionic Liquids

1-Ethyl-2,3-dimethylimidazolium hexafluorophosphate has been studied in the context of synthesizing alternative ionic liquids. Research demonstrates that certain 1,3-dialkylimidazolium salts, which are liquids at or below room temperature, can be used as alternatives to corresponding halide salts in various metathesis reactions. This includes the preparation of ionic liquids like 1-butyl-3-methylimidazolium hexafluorophosphate (Holbrey et al., 2002).

Liquid Phase Dynamics

The impact of C2 substitution on melting point and liquid phase dynamics of this compound has been a subject of molecular dynamics studies. It's been observed that substitution of a methyl group at the C2 position leads to an increase in both melting point and liquid phase viscosity (Zhang & Maginn, 2012).

Liquid Clathrate Formation

This compound is also notable for forming liquid clathrates when mixed with aromatic hydrocarbons. In specific systems, aromatic solutes can be trapped in the solid state, forming crystalline inclusion compounds. This is significant in the study of molecular interactions and solute entrapment mechanisms (Holbrey et al., 2003).

Structural Analysis

The structure of liquid this compound has been analyzed through neutron diffraction experiments. These studies have provided insights into the differences arising from variations in anion size when compared to other imidazolium salts (Hardacre et al., 2003).

Future Directions

Ionic liquids such as 1-Ethyl-2,3-dimethylimidazolium hexafluorophosphate have potential applications in various fields. For instance, they can be used in the fabrication of lithium-ion batteries, enabling the formation of greener and sustainable batteries for electrical energy storage.

Mechanism of Action

Target of Action

1-Ethyl-2,3-dimethylimidazolium hexafluorophosphate, also known as 1-Ethyl-2,3-dimethyl-1H-imidazol-3-ium hexafluorophosphate(V), is an ionic liquid compound It is known to interact with various organic and inorganic substances due to its ionic nature .

Mode of Action

The compound’s mode of action is primarily through its ionic interactions. As an ionic liquid, it can interact with a variety of substances, altering their physical and chemical properties . These interactions can result in changes in solubility, reactivity, and other properties of the target substances .

Biochemical Pathways

It can act as a solvent, catalyst carrier, electrolyte, and extraction agent .

Result of Action

The molecular and cellular effects of this compound’s action depend on its specific application. For example, when used as a solvent, it can enhance the solubility of various substances . When used as a catalyst carrier, it can improve the efficiency of catalytic reactions .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, temperature can affect its physical state and solvation capacity . Additionally, the presence of other substances can influence its reactivity and interaction with target substances .